Cas no 4383-11-3 (3-methyl-2-phenylbutan-2-ol)

• Product Name: 3-methyl-2-phenylbutan-2-ol
• CAS No: 4383-11-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD01013588
• CID: 1515959
• PubChem ID: 138212
• Update Time: 2025-06-26

3-methyl-2-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-phenylbutan-2-ol
• (+/-)-3-methyl-2-phenylbutan-2-ol
• 3-methyl-2-phenyl-butan-2-ol
• NSC25548
• 3-Methyl-2-phenylbutane-2-ol
• AC1L3CBM
• SureCN3959121
• NSC507
• 11-Oxy-1-(11.12-dimetho-propyl)-benzol
• AKOS009996378
• 3-methyl-2-phenyl-2-butanol
• (+/-)-3-methyl-2-phenylbutan-2-ol; 3-methyl-2-phenyl-butan-2-ol; NSC25548; 3-Methyl-2-phenylbutane-2-ol; AC1L3CBM; SureCN3959121; NSC507; 11-Oxy-1-(11.12-dimetho-propyl)-benzol; AKOS009996378; 3-methyl-2-phenyl-2-butanol;
• A9FN77Q37Z
• NSC-25548
• Benzenemethanol, alpha-methyl-alpha-(1-methylethyl)-
• NSC 25548
• alpha-Methyl-alpha-(1-methylethyl)benzenemethanol
• Benzyl alcohol, alpha-isopropyl-alpha-methyl-
• 2-Phenyl-3-methyl-butan-2-ol
• alpha-Isopropyl-alpha-methylbenzyl alcohol
• 4383-11-3
• SCHEMBL3959121
• 2-Butanol, 3-methyl-2-phenyl-
• NSC 507
• NSC-507
• .ALPHA.-ISOPROPYL-.ALPHA.-METHYLBENZYL ALCOHOL

• MDL： MFCD01013588
• Inchi： 1S/C11H16O/c1-9(2)11(3,12)10-7-5-4-6-8-10/h4-9,12H,1-3H3
• InChI Key： KZVSJCRPDWUPEP-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-methyl-2-phenylbutan-2-ol

3-Methyl-2-phenylbutan-2-ol: A Comprehensive Overview

3-Methyl-2-phenylbutan-2-ol, also known by its CAS registry number 4383-11-3, is a versatile organic compound with significant applications in various fields. This compound, which belongs to the class of secondary alcohols, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, fragrances, and specialty chemicals. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 3-methyl-2-phenylbutan-2-ol consists of a phenyl group attached to a branched carbon chain, with a hydroxyl group (-OH) positioned at the second carbon. This arrangement imparts the compound with a distinct steric profile and electronic characteristics, making it suitable for various chemical transformations. The compound's solubility in organic solvents and its ability to participate in nucleophilic substitutions and oxidations make it a valuable intermediate in organic synthesis.

Recent studies have explored the use of 3-methyl-2-phenylbutan-2-ol as a precursor for bioactive molecules. For instance, researchers have utilized this compound to synthesize derivatives with potential anti-inflammatory and antioxidant properties. These findings underscore its role in drug discovery and development, particularly in the design of novel therapeutic agents.

In the fragrance industry, 3-methyl-2-phenylbutan-2-ol is valued for its pleasant odor profile, which makes it an appealing ingredient in perfumes and personal care products. Its ability to blend seamlessly with other aromatic compounds enhances its utility in creating complex fragrance formulations.

The synthesis of 3-methyl-2-phenylbutan-2-ol typically involves multi-step processes, including Friedel-Crafts alkylation followed by reduction or oxidation steps. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production, aligning with the growing demand for sustainable chemical manufacturing practices.

Moreover, the compound's stereochemistry has been a focal point of recent investigations. The presence of chiral centers in its structure opens avenues for enantioselective synthesis, which is crucial for producing optically active compounds required in pharmaceuticals and agrochemicals.

In conclusion, 3-methyl-2-phenylbutan-2-ol (CAS No. 4383-11) stands out as a multifaceted compound with diverse applications across various industries. Its chemical versatility, coupled with ongoing research into its properties and synthesis, ensures that it will remain a subject of interest for scientists and industry professionals alike.